Cas no 53094-22-7 (2-Propenenitrile, 3-amino-2-methyl-3-phenyl-, (2Z)-)
53094-22-7 structure
Product Name:2-Propenenitrile, 3-amino-2-methyl-3-phenyl-, (2Z)-
CAS No:53094-22-7
MF:C10H10N2
MW:158.199801921844
CID:358073
Update Time:2024-01-28
2-Propenenitrile, 3-amino-2-methyl-3-phenyl-, (2Z)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenenitrile, 3-amino-2-methyl-3-phenyl-, (2Z)-
- (Z)-3-amino-2-methyl-3-phenylprop-2-enenitrile
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- Inchi: 1S/C10H10N2/c1-8(7-11)10(12)9-5-3-2-4-6-9/h2-6H,12H2,1H3/b10-8-
- InChI Key: YSYGWWPQIGAWSV-NTMALXAHSA-N
- SMILES: C(#N)/C(/C)=C(\N)/C1=CC=CC=C1
Computed Properties
- Exact Mass: 158.0845
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
Experimental Properties
- PSA: 49.81
2-Propenenitrile, 3-amino-2-methyl-3-phenyl-, (2Z)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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